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This technical guide provides a comprehensive overview of Lariciresinol-4,4'-dimethyl ether-
9-acetate, a derivative of the naturally occurring lignan, lariciresinol. While a specific CAS

number for this compound is not readily available in public databases, it is structurally defined

by the methylation of the two phenolic hydroxyl groups and the acetylation of the primary

alcohol at the 9-position of the lariciresinol scaffold. This guide will delve into its structural

elucidation, a proposed synthetic pathway, expected analytical characterization, and its

potential biological significance, drawing upon the established knowledge of its parent

compound and related lignans.

Compound Identification and Structure
Lariciresinol-4,4'-dimethyl ether-9-acetate is a derivative of (+)-Lariciresinol, a lignan

characterized by a tetrahydrofuran ring. The systematic name for the parent compound, (+)-

lariciresinol, is 4-[[(3R,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-
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yl]methyl]-2-methoxyphenol[1]. The derivative in focus, Lariciresinol-4,4'-dimethyl ether-9-
acetate, features two key modifications:

Dimethyl ether: The phenolic hydroxyl groups at the 4 and 4' positions are converted to

methoxy groups.

9-acetate: The primary hydroxyl group at the 9-position is esterified with an acetyl group.

These modifications significantly alter the polarity and potential biological activity of the parent

molecule. The CAS number for the related compound, Lariciresinol dimethyl ether, is 67560-68-

3.

Table 1: Physicochemical Properties (Predicted)

Property Value Source

Molecular Formula C24H30O7 Calculated

Molecular Weight 430.49 g/mol Calculated

Hydrogen Bond Donors 0 Calculated

Hydrogen Bond Acceptors 7 Calculated

LogP 3.8 Predicted

Proposed Synthetic Strategy
The synthesis of Lariciresinol-4,4'-dimethyl ether-9-acetate can be envisioned as a two-step

process starting from the natural product, (+)-Lariciresinol. This approach is based on

established chemical transformations for the methylation of phenols and acetylation of

alcohols.

Step 1: Dimethylation of Phenolic Hydroxyls
The selective methylation of the phenolic hydroxyl groups of lariciresinol is the initial and crucial

step. A common and effective method for this transformation is the use of a methylating agent

such as dimethyl sulfate (DMS) or methyl iodide in the presence of a mild base like potassium

carbonate (K2CO3) in an inert solvent like acetone or N,N-dimethylformamide (DMF). The base
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deprotonates the acidic phenolic hydroxyls, forming phenoxides that then act as nucleophiles

to attack the methylating agent. The aliphatic hydroxyl group at the 9-position is significantly

less acidic and is unlikely to react under these conditions, ensuring selectivity.

Step 2: Acetylation of the Primary Alcohol
Following the successful dimethylation of the phenolic groups, the subsequent step involves

the acetylation of the primary alcohol at the 9-position. This can be readily achieved using

acetic anhydride in the presence of a base catalyst such as pyridine or a non-nucleophilic base

like triethylamine (TEA) in a solvent like dichloromethane (DCM). A more sustainable, solvent-

free approach using a stoichiometric amount of acetic anhydride with a catalyst like VOSO4

has also been reported for acetylation reactions and could be adapted for this synthesis[2][3][4]

[5]. This method offers the advantage of milder reaction conditions and reduced waste

generation.

(+)-Lariciresinol

Lariciresinol-4,4'-dimethyl ether

Dimethyl Sulfate, K2CO3
Acetone, reflux

Lariciresinol-4,4'-dimethyl
ether-9-acetate
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Caption: Proposed two-step synthesis of Lariciresinol-4,4'-dimethyl ether-9-acetate.

Analytical Characterization (Predicted)
The structural confirmation of the synthesized Lariciresinol-4,4'-dimethyl ether-9-acetate
would rely on a combination of spectroscopic techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the different protons in the molecule. Key expected signals include:

Singlets for the four methoxy group protons (two from the original structure and two from

the methylation) around 3.8-3.9 ppm.

A singlet for the acetyl methyl protons around 2.0-2.1 ppm.

The methylene protons of the acetate group (at the 9-position) would likely appear as a

multiplet shifted downfield compared to the parent alcohol, in the range of 4.0-4.5 ppm.

Aromatic protons will appear in the aromatic region (6.5-7.0 ppm).

¹³C NMR: The carbon NMR spectrum will provide information on the carbon skeleton.

Expected key signals include:

A carbonyl carbon from the acetate group around 170-171 ppm.

A methyl carbon from the acetate group around 20-21 ppm.

Signals for the four methoxy carbons around 55-56 ppm.

Carbons of the tetrahydrofuran ring and the aromatic rings will appear in their

characteristic regions.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) would be used to confirm the elemental

composition of the molecule. The expected molecular ion peak ([M]+ or [M+H]+) would

correspond to the calculated molecular weight of 430.49 g/mol .

Infrared (IR) Spectroscopy
The IR spectrum would show characteristic absorption bands for the functional groups present.

A strong carbonyl stretch from the ester group is expected around 1735-1745 cm⁻¹. The
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absence of a broad O-H stretching band (around 3200-3600 cm⁻¹) from the parent alcohol

would confirm the successful acetylation.

Potential Biological Activities and Therapeutic
Applications
While direct biological studies on Lariciresinol-4,4'-dimethyl ether-9-acetate are limited, the

known pharmacological activities of its parent compound, lariciresinol, and other related lignans

provide a strong basis for predicting its potential therapeutic applications. Lignans, as a class of

compounds, are known for a wide range of biological activities including anticancer,

antioxidant, and antiviral effects[6][7].

Anticancer Potential
Lariciresinol has demonstrated cytotoxic and pro-apoptotic effects in various cancer cell

lines[6]. The methylation and acetylation of lariciresinol may enhance its lipophilicity, potentially

improving its cell permeability and bioavailability, which could translate to enhanced anticancer

activity.

Antiviral Activity
(-)-Lariciresinol isolated from Isatis indigotica has been shown to inhibit the replication of the

Hepatitis B virus (HBV)[7]. The structural modifications in Lariciresinol-4,4'-dimethyl ether-9-
acetate could modulate this antiviral activity, making it a candidate for further investigation in

antiviral drug discovery.

Anti-inflammatory and Antioxidant Effects
Lignans are well-documented for their anti-inflammatory and antioxidant properties. These

activities are often attributed to their ability to scavenge free radicals and modulate

inflammatory signaling pathways. The core structure of Lariciresinol-4,4'-dimethyl ether-9-
acetate retains the key features associated with these properties.
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Caption: Predicted biological activities based on the parent compound.

Future Research Directions
This technical guide highlights the potential of Lariciresinol-4,4'-dimethyl ether-9-acetate as

a valuable compound for further investigation. Future research should focus on:

Definitive Synthesis and Characterization: The proposed synthetic route needs to be

experimentally validated, and the compound fully characterized using modern analytical

techniques to confirm its structure and purity.

In-depth Biological Evaluation: Comprehensive in vitro and in vivo studies are required to

elucidate the specific biological activities of this derivative, including its anticancer, antiviral,

and anti-inflammatory properties.

Structure-Activity Relationship (SAR) Studies: A systematic investigation of how the dimethyl

ether and acetate moieties contribute to the overall biological activity will be crucial for the

rational design of more potent and selective analogs.
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Conclusion
Lariciresinol-4,4'-dimethyl ether-9-acetate represents an intriguing derivative of a well-

known bioactive natural product. While direct experimental data is currently sparse, this guide

provides a solid foundation for researchers to embark on the synthesis, characterization, and

biological evaluation of this compound. The predicted enhancement in lipophilicity due to its

structural modifications makes it a promising candidate for drug discovery and development,

particularly in the areas of oncology and virology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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